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Abstract

This technical guide provides an in-depth overview of (8-Bromooctyl)benzene, a versatile
bifunctional organic compound utilized extensively by researchers, scientists, and drug
development professionals. The document details its physicochemical properties, synthesis,
and key chemical reactions. Furthermore, it presents detailed experimental protocols for its
synthesis and subsequent transformations, including Grignard reactions, Williamson ether
synthesis, and Suzuki cross-coupling. The guide incorporates structured data tables for
guantitative analysis and utilizes Graphviz diagrams to visualize reaction pathways and
experimental workflows, serving as a comprehensive resource for laboratory applications.

Introduction

(8-Bromooctyl)benzene, also known as 1-bromo-8-phenyloctane, is an organic compound
featuring a phenyl group connected to an eight-carbon alkyl chain, which is terminated by a
bromine atom.[1] This unique structure, possessing both a hydrophobic alkyl-aromatic tail and
a reactive alkyl bromide functional group, makes it a valuable intermediate in a wide array of
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chemical syntheses. The long octyl chain imparts significant lipophilicity, a property often
exploited in drug design to enhance membrane permeability and in materials science to modify
surface properties.[1] The terminal bromine atom serves as a versatile handle for nucleophilic
substitution and organometallic cross-coupling reactions, allowing for the facile introduction of
the phenyloctyl moiety into more complex molecular architectures.[1]

This guide aims to consolidate the technical information available for (8-Bromooctyl)benzene,
providing a practical resource for its application in research and development.

Physicochemical Properties

The key physical and chemical properties of (8-Bromooctyl)benzene are summarized in the
table below. These properties are essential for its handling, reaction setup, and purification.

Property Value Reference(s)
CAS Number 54646-75-2 [1][2]
Molecular Formula C14H21Br [2][3]
Molecular Weight 269.22 g/mol [2][3]
Appearance Colorless liquid [1114]
Boiling Point 331.3 °C at 760 mmHg 185- o]
187 °C at 12 Torr
Density 1.148 g/cm3 at 25 °C [2][4]

Refractive Index (n_D)

1.52

[2]

Purity Typically 295% [5]
Store at room temperature

Storage ] [5]
under an inert atmosphere.
C1=CC=C(C=C1l)Cccccececece

SMILES [1]
Br
XGBMCFCZEKCCDJ-

InChlKey [5]
UHFFFAOYSA-N
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Synthesis of (8-Bromooctyl)benzene

(8-Bromooctyl)benzene can be reliably synthesized from its corresponding alcohol, 8-
phenyloctan-1-ol, via nucleophilic substitution using a brominating agent such as phosphorus
tribromide (PBrs). This method is generally high-yielding and avoids the potential for
carbocation rearrangements.
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Caption: Synthetic pathway to (8-Bromooctyl)benzene.
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Experimental Protocol: Synthesis from 8-Phenyloctan-1-
ol

This protocol details the conversion of 8-phenyloctan-1-ol to (8-Bromooctyl)benzene using
phosphorus tribromide.

Materials:

8-Phenyloctan-1-ol

e Phosphorus tribromide (PBr3)

e Anhydrous pyridine

¢ Anhydrous diethyl ether (Et20)

e 5% Hydrochloric acid (HCI) solution

o Saturated sodium bicarbonate (NaHCOs3) solution

» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, separatory funnel
Procedure:

» Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (N2 or Ar),
dissolve 8-phenyloctan-1-ol (1.0 eq) in anhydrous diethyl ether. Add a small amount of
anhydrous pyridine (approx. 0.1 eq) to the solution.

» Addition of PBrs3: Cool the flask to 0 °C in an ice bath. Add phosphorus tribromide (PBrs, 0.4
eq) dropwise via the dropping funnel to the stirred solution over 30 minutes. Ensure the
temperature remains below 5 °C.
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o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir for 12-18 hours. The reaction progress can be monitored
by Thin Layer Chromatography (TLC).

o Work-up: Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition
of ice-cold water. Transfer the mixture to a separatory funnel.

o Extraction: Separate the organic layer. Wash the organic layer sequentially with cold 5% HCI
solution, water, saturated NaHCOs solution, and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation or flash column
chromatography on silica gel to yield pure (8-Bromooctyl)benzene.

Reactivity and Key Experimental Protocols

The reactivity of (8-Bromooctyl)benzene is dominated by the C-Br bond, which readily
participates in nucleophilic substitution (S_N2) and serves as a precursor for organometallic
reagents. This dual functionality allows it to act as a versatile building block.

4 )
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2. R-O~Na*, DMF
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J
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Caption: Major reaction pathways of (8-Bromooctyl)benzene.

Grighard Reagent Formation and Reaction

Formation of the Grignard reagent provides a potent carbon nucleophile for the formation of
new carbon-carbon bonds.
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Caption: Experimental workflow for Grignard reaction.
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Experimental Protocol:

e Grignard Formation: Place magnesium turnings (1.2 eq) and a crystal of iodine in a flame-
dried flask under an inert atmosphere. Add enough anhydrous THF to cover the magnesium.
Add a small amount of a THF solution of (8-Bromooctyl)benzene (1.0 eq) to initiate the
reaction. Once initiated (indicated by heat and disappearance of iodine color), add the
remaining solution dropwise at a rate to maintain a gentle reflux. After addition, stir for 1-2
hours at room temperature.

» Reaction with Electrophile: Cool the freshly prepared Grignard solution to O °C. Dropwise,
add a solution of an electrophile (e.g., benzaldehyde, 0.9 eq) in anhydrous THF.

o Work-up and Purification: After the reaction is complete (monitored by TLC), quench by slow
addition of saturated aqueous NH4Cl. Extract the aqueous layer with diethyl ether, combine
the organic layers, dry over MgSOa, and concentrate. Purify the resulting alcohol by column
chromatography.

Williamson Ether Synthesis

This classic S_N2 reaction is used to form ethers by reacting (8-Bromooctyl)benzene with an
alkoxide.

Experimental Protocol:

» Alkoxide Formation: In a round-bottom flask, dissolve an alcohol (R-OH, 1.0 eq) in a suitable
anhydrous solvent like DMF or THF. Add sodium hydride (NaH, 1.1 eq, 60% dispersion in
mineral oil) portion-wise at 0 °C. Allow the mixture to stir until hydrogen evolution ceases.

o Reaction: Add (8-Bromooctyl)benzene (1.05 eq) to the alkoxide solution. Heat the reaction
mixture (typically 60-80 °C) and stir for 4-12 hours until TLC indicates the consumption of the
starting material.

e Work-up and Purification: Cool the reaction to room temperature and carefully quench with
water. Extract the product with diethyl ether or ethyl acetate. Wash the combined organic
layers with water and brine, dry over NazSOa4, and concentrate. Purify the resulting ether by
column chromatography.
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Suzuki Cross-Coupling

This palladium-catalyzed reaction is a powerful method for forming carbon-carbon bonds

between the phenyloctyl group and various aryl or vinyl partners.

Experimental Protocol:

Reaction Setup: To a Schlenk flask, add the aryl boronic acid (Ar-B(OH)z, 1.5 eq), a base
such as K2COs or Cs2COs (2.0 eq), and a palladium catalyst (e.g., Pd(PPhs)4, 0.05 eq).

Addition of Reagents: Evacuate and backfill the flask with an inert gas (Ar or N2). Add a
degassed solvent system (e.g., toluene/ethanol/water or dioxane/water). Finally, add (8-
Bromooctyl)benzene (1.0 eq) via syringe.

Reaction: Heat the mixture (typically 80-100 °C) under an inert atmosphere for 6-24 hours.
Monitor the reaction progress by TLC or GC-MS.

Work-up and Purification: Cool the reaction mixture to room temperature and dilute with
water. Extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic
layers with brine, dry over Naz2SOa4, and concentrate. Purify the crude product by flash
column chromatography to yield the biaryl product.

Applications in Research and Development

(8-Bromooctyl)benzene is a key intermediate in several scientific fields:

Pharmaceuticals and Drug Development: The long, lipophilic phenyloctyl chain can be
incorporated into bioactive molecules to improve their pharmacokinetic properties, such as
membrane permeability and solubility in lipids. The reactive bromide allows for its attachment
to a parent drug molecule or pharmacophore.

Materials Science: It serves as a precursor for synthesizing surfactants, polymer modifiers,
and specialty coatings.[1] The hydrophobic chain and aromatic group are crucial for
controlling surface properties and the structural performance of materials. For instance, it
has been used as a solvent to control the self-assembly of molecules on graphite surfaces.
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e Organic Synthesis: As demonstrated, it is a versatile building block for creating more
complex molecules. Its ability to undergo a variety of transformations makes it a valuable
starting material for multi-step syntheses of tailored chemical structures.[1]

Safety Information

(8-Bromooctyl)benzene should be handled with appropriate safety precautions in a well-
ventilated fume hood.

e Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic
if inhaled), H341 (Suspected of causing genetic defects).[5]

e Precautionary Statements: P201, P261, P280, P301+P310, P302+P352, P304+P340.[5]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.

Always consult the Safety Data Sheet (SDS) from the supplier before use.

Conclusion

(8-Bromooctyl)benzene is a highly adaptable and valuable chemical intermediate. Its
bifunctional nature, combining a lipophilic tail with a reactive bromide, provides chemists with a
powerful tool for applications ranging from medicinal chemistry to materials science. The
reliable protocols for its synthesis and subsequent reactions, as detailed in this guide,
underscore its utility as a foundational building block for complex molecular design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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